1-Bromo-2-chloro-6-(trifluoromethoxy)benzene
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Bromo-2-chloro-6-(trifluoromethoxy)benzene is a useful research compound. Its molecular formula is C7H3BrClF3O and its molecular weight is 275.45 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Organic Synthesis and Intermediates
1-Bromo-2-chloro-6-(trifluoromethoxy)benzene serves as a versatile intermediate in the synthesis of complex organic compounds. Schlosser and Castagnetti (2001) demonstrated its use in generating phenyllithium intermediates, which can then transform into various organofluorine compounds. This process involves temperature-controlled transformations, indicating the compound's role in precise synthetic pathways. Similarly, Wallace et al. (2005) utilized derivatives of the compound in the preparation of molecular scaffolds, showcasing its importance in creating complex molecular architectures for various applications (Schlosser & Castagnetti, 2001) (Wallace et al., 2005).
Material Science and Chemical Analysis
The compound's derivatives are employed in material science and chemical analysis. For instance, Dmowski et al. (2009) described the synthesis of trifluoromethyl-bis(2,4,6-trimethoxyphenyl)methane using this compound, which showcases the compound's potential in creating materials with specific chemical properties. Furthermore, Noland et al. (2019) studied the crystal structure of bromo- and chloro-substituted benzene derivatives, which can contribute to understanding the molecular interactions and properties of materials made from such compounds (Dmowski et al., 2009) (Noland et al., 2019).
Catalysis and Chemical Reactions
The compound and its derivatives are also significant in catalysis and facilitating chemical reactions. The synthesis of a dinuclear palladium(I) complex using a derivative of this compound by Chu et al. (2013) underlines the compound's role in catalysis, especially in reactions like hydrogen generation from acetic acid. This indicates its potential in energy-related applications and catalysis (Chu et al., 2013).
Mechanism of Action
Target of Action
The primary target of 1-Bromo-2-chloro-6-(trifluoromethoxy)benzene is the Suzuki–Miyaura (SM) cross-coupling reaction . This reaction is a widely applied transition metal catalyzed carbon–carbon bond forming reaction .
Mode of Action
The compound interacts with its targets through two key processes: oxidative addition and transmetalation . Oxidative addition occurs with formally electrophilic organic groups, whereby palladium becomes oxidized through its donation of electrons to form the new Pd–C bond . Transmetalation, on the other hand, occurs with formally nucleophilic organic groups, which are transferred from boron to palladium .
Biochemical Pathways
The compound affects the Suzuki–Miyaura coupling pathway . It participates in the Diels-Alder reaction with lithium diisopropylamide (LDA) in THF and furan, yielding corresponding 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes .
Pharmacokinetics
The compound’s interaction with palladium and boron in the suzuki–miyaura coupling reaction suggests that it may have unique pharmacokinetic properties that influence its bioavailability .
Result of Action
The result of the compound’s action is the formation of new carbon–carbon bonds via the Suzuki–Miyaura coupling reaction . This leads to the generation of 1,4-dihydro-1,4-epoxy-5- or 6-(trifluoromethoxy)naphthalenes .
Action Environment
The action of this compound is influenced by environmental factors such as temperature and the presence of other chemical agents. For instance, the compound’s interaction with lithium diisopropylamide (LIDA) at -100°C gives 5-bromo-2-(trifluoromethoxy)phenyllithium, and at -75°C it eliminates lithium bromide, thus generating 1,2-dehydro-4-(trifluoromethoxy)benzene .
Future Directions
The future directions of research on “1-Bromo-2-chloro-6-(trifluoromethoxy)benzene” and similar compounds could involve further exploration of the trifluoromethoxylation reaction, which is a significant area of interest due to the trifluoromethoxy group’s electron-withdrawing effects and high lipophilicity . There is also potential for further development and application of trifluoromethoxylation reagents .
Properties
IUPAC Name |
2-bromo-1-chloro-3-(trifluoromethoxy)benzene |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H3BrClF3O/c8-6-4(9)2-1-3-5(6)13-7(10,11)12/h1-3H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IUEOLDWRICALIQ-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Br)OC(F)(F)F |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H3BrClF3O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.45 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.